Cas no 2227699-43-4 (2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227699-43-4
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5959967
• PubChem ID: 165606504
• Update Time: 2025-08-02

2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1633610
• 2227699-43-4

• Inchi： 1S/C13H19FN2/c1-9(2)16-7-6-12(15)13(16)10-4-3-5-11(14)8-10/h3-5,8-9,12-13H,6-7,15H2,1-2H3/t12-,13+/m1/s1
• InChI Key： BFPGGQGLRIJMSV-OLZOCXBDSA-N
• SMILES： FC1=CC=CC(=C1)[C@H]1[C@@H](CCN1C(C)C)N

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

Compound CAS No 2227699-43-4: 2-(3-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

Compound CAS No 2227699-43-4, also known as 2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a pyrrolidine ring substituted with a fluorophenyl group at position 2 and an isopropyl group at position 1, along with an amine functionality at position 3. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies. Researchers have employed various catalysts, such as palladium complexes and chiral ligands, to achieve high yields and enantioselectivity in the synthesis process.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential therapeutic agent. It exhibits selective inhibition against certain enzymes, making it a candidate for the treatment of diseases such as cancer and neurodegenerative disorders. For instance, studies published in Nature Communications have highlighted its ability to modulate key signaling pathways involved in tumor growth and metastasis. Additionally, its amine functionality allows for further functionalization, enabling the development of prodrugs or drug delivery systems.

The fluorophenyl group in the molecule plays a critical role in determining its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are essential factors for successful drug candidates. Recent research has also explored the impact of fluorine substitution on the compound's stability and bioavailability, providing valuable insights for optimization strategies.

In the pharmaceutical industry, compound CAS No 2227699-43-4 is being investigated as a lead compound for drug discovery programs targeting specific therapeutic areas. Its unique combination of structural features makes it a versatile scaffold for further chemical modifications. For example, researchers have appended additional functional groups to enhance its potency or selectivity against specific molecular targets.

The application of computational chemistry tools has significantly accelerated the study of this compound's properties. Molecular docking studies have revealed potential binding modes with various protein targets, providing a foundation for rational drug design. Furthermore, quantum mechanical calculations have been used to predict the compound's electronic structure and reactivity, aiding in the design of more efficient synthetic routes.

In conclusion, compound CAS No 2227699-43-4 (2-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methodology and computational analysis, positions it as a promising candidate for future drug development efforts.